Cas no 2219419-16-4 (tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate
• CAS No: 2219419-16-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6508463
• PubChem ID: 165605897
• Update Time: 2025-08-04

tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate
• tert-butyl N-(2-{6-oxabicyclo[3.1.0]hexan-1-yl}ethyl)carbamate
• 2219419-16-4
• EN300-1708424

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)13-8-7-12-6-4-5-9(12)15-12/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key： HBGFBUDGWDPNFU-UHFFFAOYSA-N
• SMILES： O1C2CCCC12CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate

tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate

The compound tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate, with the CAS number 2219419-16-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which incorporates a 6-oxabicyclo[3.1.0]hexane framework, and its tert-butyl carbamate group, making it a versatile molecule with potential applications in drug design and chemical synthesis.

The bicyclic structure of this compound is a key feature that contributes to its stability and reactivity. The 6-oxabicyclo[3.1.0]hexane system is a strained ring system that imparts rigidity to the molecule, which can be advantageous in various chemical reactions and biological interactions. Recent studies have highlighted the importance of such bicyclic systems in enhancing the bioavailability and potency of pharmaceutical agents.

The tert-butyl carbamate group attached to the ethyl chain further modulates the chemical properties of the compound. Carbamate groups are known for their ability to act as leaving groups in substitution reactions, making them valuable in organic synthesis. Additionally, the tert-butyl substituent provides steric bulk, which can influence the molecule's solubility and interaction with biological targets.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the bicyclic system exhibits unique electronic characteristics, which could be exploited in designing novel catalysts or materials with tailored functionalities.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and ring-closing strategies. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. For instance, recent research has demonstrated that enantioselective synthesis of this compound can be achieved using chiral auxiliaries or asymmetric catalysis.

The biological activity of tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate has been explored in several contexts. In vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug discovery programs targeting metabolic disorders or neurodegenerative diseases.

Moreover, this compound has been utilized as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it has been employed as a building block in the construction of macrocyclic compounds and bioactive agents with intricate architectures.

From an environmental perspective, understanding the fate and toxicity of this compound is crucial for its safe handling and application in industrial processes. Recent studies have focused on assessing its biodegradability under various conditions, with findings indicating that it undergoes slow degradation under aerobic conditions but exhibits persistence under anaerobic environments.

In conclusion, tert-butyl N-(2-{6-oxabicyclo3.1.0hexan-1-yl}ethyl)carbamate is a multifaceted compound with significant implications across multiple disciplines within chemistry and biology. Its unique structural features, coupled with its versatile reactivity and potential biological activity, make it an intriguing subject for further research and development.